molecular formula C13H8BrClN2 B8748176 2-(5-Bromo-2-chlorophenyl)-1H-benzo[d]imidazole

2-(5-Bromo-2-chlorophenyl)-1H-benzo[d]imidazole

Cat. No. B8748176
M. Wt: 307.57 g/mol
InChI Key: KKUFAHLKWKYFTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-Bromo-2-chlorophenyl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C13H8BrClN2 and its molecular weight is 307.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(5-Bromo-2-chlorophenyl)-1H-benzo[d]imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-Bromo-2-chlorophenyl)-1H-benzo[d]imidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(5-Bromo-2-chlorophenyl)-1H-benzo[d]imidazole

Molecular Formula

C13H8BrClN2

Molecular Weight

307.57 g/mol

IUPAC Name

2-(5-bromo-2-chlorophenyl)-1H-benzimidazole

InChI

InChI=1S/C13H8BrClN2/c14-8-5-6-10(15)9(7-8)13-16-11-3-1-2-4-12(11)17-13/h1-7H,(H,16,17)

InChI Key

KKUFAHLKWKYFTH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)NC(=N2)C3=C(C=CC(=C3)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Method 2—Step a Into a one necked round bottomed flask equipped with a magnetic stirrer, 5-bromo-2-chlorobenzoic acid (70.0 g, 297.3 mmol), o-phenylenediamine (64.3 g, 594.6 mmol) and methansulfonic acid (140 mL) were placed and heated to 170° C. in order to melt the solids. The system was stirred 5 h at this temperature, then left to come rt. The blue solid was treated with NaOH 35% (200 mL) obtaining a violet suspension (pH 5) that was filtered and washed with NaOH 0.5 M (2 L) and H2O (2 L). The product was dried under vacuum (60° C.), to give 61.6 g of a pure violet solid. (67%).
Quantity
70 g
Type
reactant
Reaction Step One
Quantity
64.3 g
Type
reactant
Reaction Step Two
Quantity
140 mL
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four

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